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Compound of Interest

4-(3-Pyrrolidinyl)morpholine
Compound Name:

dihydrochloride
CAS No.: 1219979-89-1
Cat. No.: B577571

Get Quote

Executive Summary & Chemical Profile[1]

This guide outlines the mandatory disposal procedures for 4-(3-Pyrrolidinyl)morpholine
dihydrochloride. As a diamine salt often used as a building block in medicinal chemistry, this
compound presents specific challenges regarding acidity and nitrogen content. Improper
disposal can lead to the formation of toxic chloramines or environmental persistence.

Direct Action Required: Do not dispose of this compound down the drain. Do not mix with
oxidizing agents (specifically bleach).

Chemical Identity Table[2]
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Property Specification

Chemical Name 4-(3-Pyrrolidinyl)morpholine dihydrochloride
CAS Number (Free Base) 53617-37-1

CAS Number (Salt) 2829292-54-6 (or analog 1124199-56-9)
Formula CsHisN20[1][2][3][4][5] - 2HCI

Molecular Weight 229.15 g/mol

Physical State Solid (Hygroscopic Powder)

Acidity (pKa) Acidic in solution (protonated amine)

Solubility High water solubility; soluble in Methanol/DMSO

Hazard Analysis & Causality

To ensure safety, researchers must understand the why behind the protocols. This section
details the specific hazards associated with this molecule.

The "Bleach" Danger (Critical Incompatibility)

The most significant operational risk with secondary amines like 4-(3-Pyrrolidinyl)morpholine is
the accidental formation of chloramines.

e Mechanism: Mixing this amine salt with Sodium Hypochlorite (Bleach) triggers an N-
chlorination reaction.

o Result: Formation of unstable, toxic, and potentially explosive N-chloroamines.

» Protocol:NEVER use bleach to clean glassware or spills containing this substance until it has
been thoroughly rinsed with water or a non-oxidizing solvent.

Environmental Persistence

Morpholine rings are notoriously resistant to biodegradation in standard wastewater treatment
plants.
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e Impact: If released into the water table, they can persist and potentially form carcinogenic
nitrosamines (N-nitrosomorpholine) if exposed to nitrates in the environment.

 Directive: Zero-discharge policy. All traces must be captured for high-temperature
incineration.

Acidity & Corrosivity
As a dihydrochloride salt, aqueous solutions will be significantly acidic (pH < 4).

e Risk: Can cause eye damage (Category 1/2A) and skin irritation.[6]

e Protocol: Verify pH before combining with basic waste streams to prevent violent exothermic
neutralization in the waste drum.

Step-by-Step Disposal Workflows
Scenario A: Disposal of Solid Reagent (Excess/Expired)

Use this workflow for pure solids or heavily contaminated solid debris (weigh boats, paper).

o Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is
acceptable but poses a breakage risk.

o Labeling: Affix a hazardous waste tag.

o Constituents: "4-(3-Pyrrolidinyl)morpholine dihydrochloride” (Do not use
abbreviations).

o Hazards: Check "lIrritant” and "Corrosive" (if large quantity).
e Segregation: Place the container in the Solid Chemical Waste drum.

o Note: Ensure the drum is destined for incineration, not landfill.

Scenario B: Disposal of Reaction Mixtures (Liquid)

Use this workflow for reaction byproducts or stock solutions.
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Step 1: Determine the Solvent Matrix

e Agueous Solution: Go to Step 2A.

e Organic Solvent (e.g., DCM, Methanol): Go to Step 2B.
Step 2A: Aqueous Waste Stream

e pH Check: Dip a pH strip into the solution.

o If pH < 4: Slowly adjust to pH 5-9 using dilute Sodium Bicarbonate (NaHCOs) or Sodium
Hydroxide (NaOH). Why? Most waste haulers require neutral pH to prevent drum
corrosion.

e Collection: Pour into the Aqueous Waste carboy.
e Tagging: List "Trace Morpholine Derivative" and "Chlorides".
Step 2B: Organic Waste Stream
o Halogen Check:
o If solvent is Dichloromethane (DCM) or Chloroform: Use Halogenated Waste carboy.
o If solvent is Methanol or Acetone:
» High Concentration (>5%): Use Halogenated Waste (due to the HCI salt content).
» Trace Concentration: Use Non-Halogenated Waste.

e Tagging: Explicitly list the amine salt on the tag. The nitrogen content is critical for the
incineration facility to manage NOx emissions.

Visual Decision Logic (DOT Diagram)

The following diagram illustrates the decision matrix for disposing of this specific chemical.
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Start: Waste Identification

What is the physical state?

Solid Waste Liquid Waste
(Powder/Debris) (Solution)

DISPOSAL A:
Solid Waste Drum
(Incineration)

Identify Solvent Base

Water Base \Solvent Base

Aqueous Solution Organic Solvent

Is Solvent Halogenated?
CilZed o (DCM, Chlorgform)
T
]
IfpH<4 Yes (DCM/CHCIB)II’High Salt Content No (MeOH/Acetone)
Neutralize with NaHCO3 If pH 5-9 DISPOSAL C: DISPOSAL D:
(Prevent Exotherm) Halogenated Solvent Carboy Non-Halogenated Solvent Carboy

DISPOSAL B:

Agueous Waste Carboy
(pH 5-9)

Click to download full resolution via product page
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Caption: Decision tree for segregating 4-(3-Pyrrolidinyl)morpholine dihydrochloride waste
streams based on physical state and solvent matrix.

Emergency Procedures (Spill Response)

In the event of a spill, immediate containment is required to prevent respiratory exposure to the
dust.

PPE: Wear nitrile gloves, lab coat, and safety goggles. If powder is airborne, use an N95 or
P100 respirator.

Containment:

o Solid Spill: Do not dry sweep (creates dust). Cover with wet paper towels or use a HEPA
vacuum.

o Liquid Spill: Absorb with vermiculite or sand.[7]

Decontamination: Clean the area with water and soap. Do not use bleach.

Disposal: Place all cleanup materials into the Solid Waste drum.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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